4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diethyl-1-naphthalenesulfonamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N,N-diethylnaphthalene-1-sulfonamide
• InChI: InChI=1S/C22H20N2O4S/c1-3-23(4-2)29(27,28)20-14-13-19(15-9-5-6-10-16(15)20)24-21(25)17-11-7-8-12-18(17)22(24)26/h5-14H,3-4H2,1-2H3
• InChI Key: OSFUKGONKVRCRM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C2=CC=CC=C21)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-diethyl-1-naphthalenesulfonamide is a chemical compound commonly known as DNDS. It is a sulfonamide-based compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

DNDS inhibits the activity of protein phosphatases by binding to their catalytic domains. This binding prevents the dephosphorylation of target proteins, leading to the accumulation of phosphorylated proteins and the disruption of cellular signaling pathways. The mechanism of action of DNDS is specific to protein phosphatases and does not affect other cellular processes.
Biochemical and Physiological Effects:
DNDS has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that DNDS can induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. DNDS has also been shown to modulate the activity of ion channels and transporters, suggesting that it may have a role in the regulation of cellular ion homeostasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNDS in lab experiments is its specificity for protein phosphatases. This specificity allows researchers to study the role of protein phosphatases in disease without affecting other cellular processes. However, DNDS can be toxic to cells at high concentrations, limiting its use in certain experiments. Additionally, DNDS has limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

The unique properties of DNDS make it a valuable tool for studying the role of protein phosphatases in disease. Future research could focus on developing more potent and specific inhibitors of protein phosphatases based on the structure of DNDS. Additionally, the role of DNDS in the regulation of ion channels and transporters could be further explored to better understand its physiological effects. Finally, the potential therapeutic applications of DNDS in the treatment of cancer and other diseases could be investigated.

Synthesis Methods

The synthesis of DNDS involves the reaction of 4-nitrophthalic anhydride with diethylamine to form a nitro-substituted intermediate. The intermediate is then reduced using sodium dithionite to form the final product, DNDS. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

DNDS has been widely used in scientific research due to its ability to inhibit the activity of protein phosphatases. Protein phosphatases play a crucial role in cellular signaling pathways, and their dysregulation has been linked to various diseases, including cancer. DNDS has been shown to inhibit the activity of protein phosphatases in vitro and in vivo, making it a valuable tool for studying the role of protein phosphatases in disease.